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Compound of Interest

Compound Name: Magnogene

Cat. No.: B148069

Initial searches for a distinct molecular entity referred to as "Magnogene" for the purpose of
detailing its binding affinity, experimental protocols, and specific signaling pathways have
revealed that "Magnogene" is primarily a trade name for magnesium-based supplements. The
available scientific and commercial literature does not contain information on a unique,
investigational molecule named "Magnogene" with specific binding characteristics to a
biological target as would be expected for a novel therapeutic agent.

The term "Magnogene" is associated with products containing magnesium salts, such as
magnesium chloride.[1][2][3][4] These products are used to address magnesium deficiency and
leverage the ion's essential role in numerous physiological processes.[1][5] Magnesium is a
crucial cofactor for over 300 enzymatic reactions, playing a significant role in protein synthesis,
carbohydrate metabolism, neuromuscular function, and maintaining electrolyte balance.[1][5]

While there are mentions of "Magnogene" in various contexts, such as in lists of reagents for
insect cell culture[6][7] or as a synonym for magnesium chloride in chemical catalogs[3][4],
these do not point to a specific molecule with a unique binding affinity that can be characterized
by detailed experimental protocols and signaling pathways as requested. One document lists
"neighbors of magnogene" in a biological context, but provides no further details to identify a
specific molecular interaction or pathway.

Given that "Magnogene" refers to magnesium supplements rather than a specific, novel
molecule under investigation, the creation of an in-depth technical guide or whitepaper on its
binding affinity, complete with quantitative data, detailed experimental protocols, and specific
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signaling pathway diagrams, is not feasible based on the current body of public information.
The requested analysis presupposes the existence of a distinct molecular compound for which
such specific data would be generated during a drug discovery and development process. The
available information on "Magnogene" pertains to the well-established and general
physiological roles of the magnesium ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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